molecular formula C3H6N4O2 B1210400 D-Alanine, 3-azido- CAS No. 88192-18-1

D-Alanine, 3-azido-

Cat. No.: B1210400
CAS No.: 88192-18-1
M. Wt: 130.11 g/mol
InChI Key: CIFCKCQAKQRJFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

D-Alanine, 3-azido-, also known as D-Alanine, 3-azido-, is a useful research compound. Its molecular formula is C3H6N4O2 and its molecular weight is 130.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality D-Alanine, 3-azido- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about D-Alanine, 3-azido- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

2-amino-3-azidopropanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H6N4O2/c4-2(3(8)9)1-6-7-5/h2H,1,4H2,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIFCKCQAKQRJFC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(=O)O)N)N=[N+]=[N-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H6N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601030553
Record name 3-Azidoalanine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601030553
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

130.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

88192-18-1, 105928-88-9, 108342-09-2
Record name Azidoalanine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088192181
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Alanine, 3-azido-, D-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0105928889
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Alanine, 3-azido-, DL-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0108342092
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Azidoalanine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601030553
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

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